Lespeflorin G10

• Molecular Formula: C21H22O4
• Molecular Weight: 338.4 g/mol
• IUPAC Name: (6aR,11aR)-8-methyl-10-(3-methylbut-2-enyl)-6a,11a-dihydro-6H-[1]benzofuro[3,2-c]chromene-3,9-diol
• InChI: InChI=1S/C21H22O4/c1-11(2)4-6-15-19(23)12(3)8-16-17-10-24-18-9-13(22)5-7-14(18)20(17)25-21(15)16/h4-5,7-9,17,20,22-23H,6,10H2,1-3H3/t17-,20-/m0/s1
• InChI Key: ZEHIHNBSUKPKMF-PXNSSMCTSA-N
• Isomeric SMILES: CC1=CC2=C(C(=C1O)CC=C(C)C)O[C@@H]3[C@H]2COC4=C3C=CC(=C4)O
• Canonical SMILES: CC1=CC2=C(C(=C1O)CC=C(C)C)OC3C2COC4=C3C=CC(=C4)O

Description

Lespeflorin G10 is a member of the class of pterocarpans that is (6aR,11aR)-pterocarpan substituted by hydroxy groups at positions 3 and 9, a methyl group at position 8 and a prenyl group at position 10. Isolated from the roots of Lespedeza floribunda, it acts as a melanin synthesis inhibitor. It has a role as a melanin synthesis inhibitor and a plant metabolite. It is a member of phenols and a member of pterocarpans.

Scientific Research Applications

• Anticancer Activity of Psoralidin Derivatives : Psoralidin, a compound related to Lespeflorin I1 (which might be similar to Lespeflorin G10), has shown anticancer activity. The first synthesis of Lespeflorin I1, a melanin synthesis inhibitor, has been accomplished, and preliminary studies indicated its bioactivity against prostate cancer cell lines (Pahari et al., 2016).

• Estrogenic Activity in Plants : Research on Mauritia flexuosa (moriche palm) identified Lespeflorin G8 (LF) as a major estrogenic compound in its fruit. This study highlights the role of such compounds in alleviating premenopausal/postmenopausal syndromes and osteoporosis (Shimoda et al., 2019).

• STING Agonist G10 in Porcine Cells : While not directly related to Lespeflorin G10, the study on the human-specific STING agonist G10 reveals its role in activating type I interferon and the NLRP3 inflammasome in porcine cells, indicating its potential in innate immune system research (Ming et al., 2020).